Cas no 104468-47-5 (Benzothiazole,4,5,6,7-tetrahydro-7-methyl-)

• Product Name: Benzothiazole,4,5,6,7-tetrahydro-7-methyl-
• CAS No: 104468-47-5
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 126226
• PubChem ID: 13731272
• Update Time: 2025-04-18

Benzothiazole,4,5,6,7-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,4,5,6,7-tetrahydro-7-methyl-
• Benzothiazole, 4,5,6,7-tetrahydro-7-methyl-
• 104468-47-5
• SCHEMBL8482078
• 7-methyl-4,5,6,7-tetrahydro-1,3-benzothiazole

• Inchi： 1S/C8H11NS/c1-6-3-2-4-7-8(6)10-5-9-7/h5-6H,2-4H2,1H3
• InChI Key： AGHTUFAETQMGJD-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C(C)CCC2

Computed Properties

• Exact Mass: 153.06133
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89